Cas no 152663-46-2 (5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)-)
152663-46-2 structure
Product Name:5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)-
CAS No:152663-46-2
MF:C7H5NO3
MW:151.119501829147
CID:99168
PubChem ID:45083718
Update Time:2025-04-18
5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)-
- 5-Isoxazolecarboxaldehyde, 3-(1-hydroxy-2-propynyl)- (9CI)
- 3-(1-hydroxy-propynyl) isoxazol-5-carboxaldehyde
- 152663-46-2
- LQBDEXWXQUPTRS-UHFFFAOYSA-N
- 3-(1-Hydroxyprop-2-yn-1-yl)isoxazole-5-carbaldehyde
- SCHEMBL9252014
-
- Inchi: 1S/C7H5NO3/c1-2-7(10)6-3-5(4-9)11-8-6/h1,3-4,7,10H
- InChI Key: LQBDEXWXQUPTRS-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(C(C#C)O)=N1
Computed Properties
- Exact Mass: 151.02695
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
5-Isoxazolecarboxaldehyde,3-(1-hydroxy-2-propyn-1-yl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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